7-(4-Methylphenyl)-1-tetralone

• Molecular Formula: C17H16O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 7-(4-methylphenyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C17H16O/c1-12-5-7-13(8-6-12)15-10-9-14-3-2-4-17(18)16(14)11-15/h5-11H,2-4H2,1H3
• InChI Key: OOKAZZIOAGMCGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC3=C(CCCC3=O)C=C2

Description

7-(4-Methylphenyl)-1-tetralone is a useful research compound. Its molecular formula is C17H16O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under argon atmosphere, a mixture of 7-(trifluoromethanesulfoxy)-1-tetralone (9.02 g), 4-methylphenyl borate (5.00 g), potassium carbonate (8.46 g), toluene (300 ml), ethanol (30 ml) and water (30 ml)was stirred at room temperature for 30 minutes, and to the mixture was added tetrakis(triphenylphosphine)palladium (1.06 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-methylphenyl)-1-tetralone (5.23 g) as colorless crystals.

Synthesis routes and methods II

Procedure details

Under argon atmosphere, a mixture of 7-(trifluromethanesulfoxy)-1-tetralone (9.02 g), 4-methylphenyl borate (5.00 g), potassium carbonate (8.46 g), toluene (300 ml), ethanol (30 ml) and water (30 ml) was stirred at room temperature for 30 minutes, and to the mixture was added atetrakis(triphenylphosphine)palladium (1.06 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-methylphenyl)-1-tetralone (5.23 g) as colorless crystals.